molecular formula C8H12ClN3O2 B6256916 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride CAS No. 1065066-11-6

5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride

Cat. No. B6256916
CAS RN: 1065066-11-6
M. Wt: 217.7
InChI Key:
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Description

5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride (MPCAH) is a synthetic compound that has recently been studied for its potential applications in scientific research. MPCAH is a member of the pyrazolo[1,5-a]pyrazine family of compounds, which are characterized by their 5-membered heterocyclic rings containing two nitrogen atoms and a carboxylic acid group. MPCAH has been studied for its ability to act as a proton acceptor, and it has been found to be a useful tool in the study of biochemical and physiological processes. In Additionally, potential future directions for research will be explored.

Scientific Research Applications

5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride has been studied for its potential applications in scientific research. It has been found to be a useful tool in the study of biochemical and physiological processes, as it can act as a proton acceptor. It has been used in the study of enzyme-catalyzed reactions, as well as in the determination of enzyme kinetics. Additionally, 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride has been used in the study of drug metabolism, as it can act as a proton donor or acceptor. It has also been used in the study of protein-ligand interactions, as it can interact with proteins and other molecules in a specific manner.

Mechanism of Action

5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride acts as a proton acceptor, meaning that it can accept a proton from a molecule and thus change the properties of that molecule. This ability to accept protons makes it useful in biochemical and physiological studies, as it can be used to study enzyme-catalyzed reactions, drug metabolism, and protein-ligand interactions. When 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride interacts with a molecule, it forms a complex that is stabilized by hydrogen bonding and electrostatic interactions. This complex then undergoes a series of conformational changes, resulting in the formation of a new molecule with altered properties.
Biochemical and Physiological Effects
5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as proteases and phosphatases. It has also been found to inhibit the activity of certain drug targets, such as the enzyme acetylcholinesterase. Additionally, 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride has been found to have antioxidant and anti-inflammatory properties, and it has been shown to reduce the levels of certain inflammatory markers in the body. Finally, 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride has been found to have a number of neuroprotective effects, including the protection of neurons from oxidative stress and the promotion of neuronal plasticity.

Advantages and Limitations for Lab Experiments

5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of using 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride is its ability to act as a proton acceptor, allowing it to be used in the study of biochemical and physiological processes. Additionally, 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride is relatively easy to synthesize and is stable in aqueous solutions. However, 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride has a number of limitations. It has a relatively short half-life in aqueous solutions, making it difficult to use in long-term experiments. Additionally, it is not very soluble in organic solvents, making it difficult to use in organic synthesis.

Future Directions

There are a number of potential future directions for research involving 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride. One potential direction is to investigate its potential applications in drug delivery systems. Additionally, the mechanisms by which 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride interacts with proteins and other molecules could be further studied in order to gain a better understanding of its effects on biochemical and physiological processes. Finally, the potential of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride as an inhibitor of certain enzymes and drug targets could be explored further.

Synthesis Methods

5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride can be synthesized through a number of different methods. One of the most common methods is the reaction of 4-methyl-5-hydroxy-6-hydrazinopyrimidine and anhydrous hydrochloric acid. This reaction yields a mixture of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid and the corresponding 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride. The hydrochloride form of the compound can be isolated by recrystallization from aqueous ethanol.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride involves the reaction of 2-amino-4-methylpyrazole with ethyl acetoacetate to form 5-methyl-4-oxo-3,4-dihydropyrazole-1-carboxylic acid ethyl ester. This intermediate is then reacted with hydrazine hydrate to form 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid, which is subsequently converted to the hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "2-amino-4-methylpyrazole", "ethyl acetoacetate", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-amino-4-methylpyrazole with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 5-methyl-4-oxo-3,4-dihydropyrazole-1-carboxylic acid ethyl ester.", "Step 2: React the intermediate from step 1 with hydrazine hydrate in the presence of a base such as sodium hydroxide to form 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid.", "Step 3: React the product from step 2 with hydrochloric acid to form the hydrochloride salt of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid." ] }

CAS RN

1065066-11-6

Product Name

5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride

Molecular Formula

C8H12ClN3O2

Molecular Weight

217.7

Purity

95

Origin of Product

United States

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